Cas no 123-46-6 (Girard’s reagent T)

• Product Name: Girard’s reagent T
• CAS No: 123-46-6
• MF: C₅H₁₄ClN₃O
• MW: 167.637159824371
• MDL: MFCD00012009
• CID: 36084
• PubChem ID: 67156
• Update Time: 2025-09-20

Girard’s reagent T Chemical and Physical Properties

Names and Identifiers

• Girard's Reagent T
• (Carboxymethyl)trimethylammonium chloride hydrazide
• Girard-reagent T
• Girards
• (hydrazinocarbonylmethyl)trimethylammonium chloride
• 1-(Carboxymethyl)pyridinium chloride hydrazide
• Betaine hydrazide hydrochloride~(Carboxymethyl)trimethylammonium chloride hydrazide
• 2-hydrazino-n,n,n-trimethyl-2-oxo-ethanaminiuchloride
• N,N,N-Trimethylacetyhydraziniumchloride
• Girard’s reagent T
• Grard's reagent T
• 2-Hydrazino-N,N,N-triMethyl-2-oxoethanaMiniuM chloride
• Acethydrazide trimethylammonium chloride
• Betaine Hydrazide Hydrochloride
• Girard
• GIRARD T
• Girards Reagent T
• GIRARD'S T
• GIRARD'S T REAGEN T
• girardtreagent
• TriMethylaceth
• Trimethylacetohydrazideammonium Chloride
• 2-Hydrazino-N,N,N-trimethyl-2-oxo-ethanaminium chloride
• GIRARD'S ''T'' REAGENT
• 氯化三甲基铵乙酰胺
• Grard'sreagentT
• LABOTEST-BB LT00455523

• MDL： MFCD00012009
• Inchi： 1S/C5H13N3O.ClH/c1-8(2,3)4-5(9)7-6;/h4,6H2,1-3H3;1H
• InChI Key： YSULOORXQBDPCU-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C[N+](C)(C)C)NN
• BRN： 3727163

Computed Properties

• Exact Mass: 167.08300
• Monoisotopic Mass: 167.08254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White needle like crystals. Strong hygroscopicity
• Density: 1.3799 (rough estimate)
• Melting Point: 188-192 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 55.12000
• LogP: -3.22230
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, soluble in 150 parts absolute ethanol, soluble in glacial acetic acid, glycerol and ethylene glycol
• Merck: 4429
• FEMA: 2923

Girard’s reagent T Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R11;R20/22;R36/37/38;R44
• Safety Instruction： S22-S24/25-S36/37/39-S26-S16
• FLUKA BRAND F CODES：21
• RTECS：CP3150000
• Hazardous Material Identification：
• Risk Phrases：R11; R20/22; R36/37/38; R44
• Safety Term：S16;S26;S36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Catalysts